(1-methyl-1H-1,2,4-triazol-5-yl)(phenyl)methanone

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: (2-methyl-1,2,4-triazol-3-yl)-phenylmethanone
• InChI: InChI=1S/C10H9N3O/c1-13-10(11-7-12-13)9(14)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: UVLUJXKQHPXMSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C(=O)C2=CC=CC=C2

Description

(1-methyl-1H-1,2,4-triazol-5-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-1H-1,2,4-triazole (5.0 g, 60.17 mmol, 1 eq.) in 250 ml of MeCN cooled to −5° C. were added Benzoyl chloride (8.45 g, 60.17 mmol, 1 eq.) and TEA (6.39 g, 8.8 ml, 63.18 mmol, 1.05 eq.) dropwise. Upon complete addition the temperature was raised to r.t. and the reaction stirred overnight. The white solid was removed by filtration and the solvent evaporated. The yellow residue was triturated in EtOAc and the white solid removed by filtration. The solvent was evaporated and the resulting brown solid was recrystalised in EtOAc/IPE to give (1-methyl-1H-1,2,4-triazol-5-yl)(phenyl)methanone (6.5 g, 58% yield) as a white solid.